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Compound of Interest

Compound Name: Isodimethoate

Cat. No.: B109192 Get Quote

An In-depth Technical Guide to Isodimethoate
This technical guide provides a comprehensive overview of Isodimethoate, an

organophosphate compound relevant to researchers, scientists, and professionals in drug and

pesticide development. This document details its chemical structure, physicochemical

properties, analytical methodologies, and mechanism of action.

Chemical Identity and Structure
Isodimethoate is an isomer of the widely used organophosphate insecticide, Dimethoate, and

is often found as an impurity in commercial Dimethoate formulations.[1] It is also known to be a

thermal decomposition product of Dimethoate.[2]

Chemical Name (IUPAC): 2-[methoxy(methylsulfanyl)phosphoryl]sulfanyl-N-methylacetamide[3]

Synonyms:

O,S-Dimethyl S-(2-(methylamino)-2-oxoethyl) phosphorodithioate[1][4]

Phosphorodithioic acid, O,S-dimethyl S-[2-(methylamino)-2-oxoethyl] ester[3][5]

2-Mercapto-N-methyl-acetamide S-Ester with O,S-Dimethyl Phosphorodithioate[1]
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Identifier Value

CAS Number 3344-11-4[1][3][4][5][6]

Molecular Formula C₅H₁₂NO₃PS₂[1][3][4][6]

Molecular Weight 229.26 g/mol [1]

Canonical SMILES CNC(=O)CSP(=O)(OC)SC[1][3]

InChI Key IRZFDJFTOCCEPS-UHFFFAOYSA-N[1][3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Isodimethoate.

Property Value Source(s)

Physical Form Colourless to Off-White Solid [1]

Stability Moisture Sensitive [1]

Storage Conditions

Powder: 2 years at -20°C; In

DMSO: 2 weeks at 4°C, 6

months at -80°C

[2]

Mechanism of Action: Acetylcholinesterase
Inhibition
Isodimethoate, like its parent compound Dimethoate, is a neurotoxic agent that functions as a

direct inhibitor of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of

the central nervous system.[1][7][8] AChE is responsible for hydrolyzing the neurotransmitter

acetylcholine (ACh) in the synaptic cleft, thereby terminating the nerve signal.

The inhibitory action of Isodimethoate leads to the accumulation of acetylcholine in the

synapse, resulting in continuous stimulation of cholinergic receptors. This overstimulation

disrupts normal nerve function, leading to the toxic effects observed in insects and mammals.

[8] Specifically, Isodimethoate reacts with human red blood cell acetylcholinesterase,

rendering a portion of the enzyme non-reactivatable.[1]
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Mechanism of Acetylcholinesterase Inhibition by Isodimethoate.

Analytical Methodology
The quantification of Isodimethoate, particularly as an impurity in Dimethoate technical

materials and formulations, can be achieved using reverse-phase high-performance liquid

chromatography (HPLC) with UV detection.[9]

Experimental Protocol: HPLC Analysis of Isodimethoate
Objective: To determine the concentration of Isodimethoate in a technical sample.

1. Reagents and Materials:

Isodimethoate analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Sample of technical Dimethoate
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2. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with:

UV detector

ODS2 column (or equivalent C18 column)

Autosampler and injector

Data acquisition and processing software

3. Chromatographic Conditions:

Mobile Phase: A suitable gradient or isocratic mixture of acetonitrile and water.

Column: ODS2 reverse-phase column.

Detection: UV spectrophotometer at a specified wavelength.

Flow Rate: Appropriate for the column dimensions.

Injection Volume: Typically 10-20 µL.

4. Standard Preparation:

Accurately weigh a known amount of Isodimethoate analytical standard.

Dissolve in a known volume of 10% acetonitrile in the mobile phase solvent A to create a

stock solution.[9]

Perform serial dilutions of the stock solution to prepare a series of calibration standards of

known concentrations.[9]

5. Sample Preparation:

Accurately weigh approximately 3 g of the technical Dimethoate sample into a sample bottle.

[9]
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Add 10 mL of 10% acetonitrile in mobile phase solvent A, weigh again, and mix thoroughly.

[9]

This solution is then ready for injection into the HPLC system.

6. Analysis:

Inject the prepared calibration standards into the HPLC system to generate a calibration

curve by plotting peak area against concentration.

Inject the prepared sample solution into the HPLC system.

Identify the Isodimethoate peak in the sample chromatogram based on the retention time of

the analytical standard.

Quantify the amount of Isodimethoate in the sample by comparing its peak area to the

calibration curve.

7. Data Interpretation:

The concentration of Isodimethoate in the original sample is calculated using the data from

the calibration curve and the initial sample weight and dilution factor.
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General workflow for the HPLC analysis of Isodimethoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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